Cas no 53693-56-4 (Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)-)

Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)- structure
53693-56-4 structure
Product Name:Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)-
CAS No:53693-56-4
MF:C16H18N2O
MW:254.326923847198
CID:386711
PubChem ID:307095
Update Time:2025-04-19

Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)-
    • 1-benzyl-1-ethyl-3-phenylurea
    • AC1L7A7T
    • AC1Q2ZL8
    • N-Aethyl-N-benzyl-N'-phenyl-harnstoff
    • N-ethyl(phenylamino)-N-benzylcarboxamide
    • N-ethyl-N-benzyl-N'-phenyl-urea
    • NSC204803
    • AKOS024334937
    • NSC-204803
    • DTXSID80308536
    • NSC 204803
    • 53693-56-4
    • N-benzyl-N-ethyl-N'-phenylurea
    • Inchi: 1S/C16H18N2O/c1-2-18(13-14-9-5-3-6-10-14)16(19)17-15-11-7-4-8-12-15/h3-12H,2,13H2,1H3,(H,17,19)
    • InChI Key: SBNLPMZMXJQOMF-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.14204
  • Monoisotopic Mass: 254.141913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3
  • XLogP3: 3

Experimental Properties

  • Density: 1.138
  • Boiling Point: 456.4°Cat760mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.615
  • PSA: 32.34
  • LogP: 3.81360

Urea,N-ethyl-N'-phenyl-N-(phenylmethyl)- Related Literature

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